7-(2,4-Dichlorophenyl)-4-(4-methylphenyl)-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione

• Molecular Formula: C21H19Cl2N3O2
• Molecular Weight: 416.3 g/mol
• IUPAC Name: 7-(2,4-dichlorophenyl)-4-(4-methylphenyl)-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione
• InChI: InChI=1S/C21H19Cl2N3O2/c1-12-3-6-14(7-4-12)26-20(27)17-18(15-8-5-13(22)11-16(15)23)24-9-2-10-25(24)19(17)21(26)28/h3-8,11,17-19H,2,9-10H2,1H3
• InChI Key: PAPWGOLEQHVVPQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=O)C3C(N4CCCN4C3C2=O)C5=C(C=C(C=C5)Cl)Cl

Description

7-(2,4-Dichlorophenyl)-4-(4-methylphenyl)-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione, commonly known as DCTD, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DCTD is a heterocyclic compound that contains a triazatricyclo[6.3.0.02,6]undecane ring system, which is known for its unique chemical properties.

Mechanism of Action

The mechanism of action of DCTD is not fully understood. However, it is believed that DCTD works by inhibiting the activity of certain enzymes that are involved in DNA replication and cell division. This inhibition leads to the death of cancer cells.
Biochemical and Physiological Effects:
DCTD has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in DNA replication and cell division. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, DCTD has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCTD in lab experiments is its ability to selectively target cancer cells. This makes it an attractive candidate for cancer treatment. However, one of the main limitations of using DCTD in lab experiments is its low solubility in water. This can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on DCTD. One area of research is in the development of more efficient synthesis methods for DCTD. Another area of research is in the development of new analogs of DCTD with improved properties. Additionally, further research is needed to fully understand the mechanism of action of DCTD and its potential applications in cancer treatment.

Synthesis Methods

The synthesis of DCTD is a complex process that involves several steps. One of the most common methods for synthesizing DCTD is through the reaction of 2,4-dichlorobenzylamine and 4-methylphenylhydrazine with maleic anhydride. This reaction produces a mixture of isomers, which can be separated through column chromatography. The final product is obtained through recrystallization from a suitable solvent.

Scientific Research Applications

DCTD has a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. DCTD has been shown to inhibit the growth of several types of cancer cells, including prostate, breast, and lung cancer cells. It is believed that DCTD works by inhibiting the activity of certain enzymes that are essential for cancer cell growth.